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Compound of Interest

Compound Name: 3,5-Dimethylhexanal

Cat. No.: B034571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,5-Dimethylhexanal is a branched-chain aliphatic aldehyde that holds significance in various

chemical and biological contexts. As a member of the aldehyde family, its reactivity is primarily

dictated by the electrophilic nature of the carbonyl group and the presence of alpha-hydrogens.

This technical guide provides a comprehensive overview of the chemical properties, structure,

and relevant experimental methodologies associated with 3,5-Dimethylhexanal, tailored for

professionals in research and drug development. While specific experimental data for this

compound is limited in publicly accessible literature, this guide consolidates available

information and provides general protocols applicable to its synthesis and purification.

Chemical Structure and Identification
The structural attributes of 3,5-Dimethylhexanal are fundamental to understanding its

chemical behavior.
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Identifier Value

IUPAC Name 3,5-dimethylhexanal[1]

Molecular Formula C₈H₁₆O[2][3][4][5]

Canonical SMILES CC(C)CC(C)CC=O[1][6]

InChI
InChI=1S/C8H16O/c1-7(2)6-8(3)4-5-9/h5,7-

8H,4,6H2,1-3H3[1]

InChIKey VWLITJGXNSANSN-UHFFFAOYSA-N[1]

CAS Number 19796-88-4[2][3][4][5]

Physicochemical Properties
A compilation of the known and predicted physicochemical properties of 3,5-Dimethylhexanal
is presented below. It is important to note that some of these values are experimental while

others are computationally predicted.

Property Value Source

Molecular Weight 128.21 g/mol PubChem[1]

Boiling Point 156.7 °C at 760 mmHg Guidechem[7]

93-94 °C at 80 Torr ECHEMI[3]

Density 0.808 g/cm³ Guidechem[7]

Refractive Index 1.408 Guidechem[7]

Flash Point 48 °C Guidechem[7]

XLogP3 (Predicted) 2.3 PubChem[1]

Solubility

Aldehydes with more than five

carbons generally exhibit low

solubility in water but are

soluble in organic solvents.[8]

General Knowledge

Melting Point Not available in cited literature.
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Experimental Protocols
Detailed experimental protocols for the synthesis and purification of 3,5-Dimethylhexanal are

not readily available. However, based on general organic chemistry principles, the following

methodologies are proposed.

Synthesis via Hydroformylation of 2,4-Dimethyl-1-
pentene
Hydroformylation, also known as the oxo process, is a primary industrial method for producing

aldehydes from alkenes.[9][10] This reaction involves the addition of a formyl group (-CHO) and

a hydrogen atom across the double bond of an alkene. For the synthesis of 3,5-
Dimethylhexanal, the logical precursor is 2,4-Dimethyl-1-pentene.

General Protocol:

Catalyst Preparation: A rhodium-based catalyst, such as Rh(CO)₂(acac) complexed with a

phosphine ligand (e.g., triphenylphosphine), is typically prepared in a suitable solvent under

an inert atmosphere. The choice of ligand can influence the regioselectivity of the reaction.

[11]

Reaction Setup: The reaction is carried out in a high-pressure reactor. The alkene (2,4-

Dimethyl-1-pentene), the catalyst solution, and an appropriate solvent are charged into the

reactor.

Reaction Conditions: The reactor is pressurized with a mixture of carbon monoxide and

hydrogen (synthesis gas), typically in a 1:1 ratio. The reaction is then heated to a

temperature ranging from 40 to 200 °C, with pressures between 10 and 100 atmospheres.[9]

The specific conditions would require optimization for this particular substrate to maximize

the yield of the desired linear aldehyde over its branched isomer.

Work-up and Isolation: After the reaction is complete, the reactor is cooled, and the pressure

is released. The product mixture is then worked up to separate the aldehyde from the

catalyst and unreacted starting materials. This typically involves extraction and subsequent

purification.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b034571?utm_src=pdf-body
https://en.wikipedia.org/wiki/Hydroformylation
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Inorganic_Chemistry_(LibreTexts)/14%3A_Organometallic_Reactions_and_Catalysis/14.03%3A_Organometallic_Catalysts/14.3.02%3A_Hydroformylation
https://www.benchchem.com/product/b034571?utm_src=pdf-body
https://www.benchchem.com/product/b034571?utm_src=pdf-body
https://www.researchgate.net/publication/222277504_Hydroformylation_of_Alkenes_An_Industrial_View_of_the_Status_and_Importance
https://en.wikipedia.org/wiki/Hydroformylation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification
Common impurities in aldehyde synthesis include the corresponding alcohol (from reduction)

and carboxylic acid (from oxidation).[12] Purification can be achieved through several methods.

1. Purification by Distillation:

Fractional distillation is a common method for purifying liquid aldehydes.[12]

Procedure: The crude 3,5-Dimethylhexanal is first washed with a 10% sodium bicarbonate

solution to remove any acidic impurities, followed by washing with water.[12] The organic

layer is then dried over an anhydrous drying agent (e.g., magnesium sulfate) and filtered.

The purified aldehyde is then obtained by fractional distillation under atmospheric or reduced

pressure.[12][13] Given the boiling point, vacuum distillation may be preferred to prevent

thermal degradation.[13]

2. Purification via Bisulfite Adduct Formation:

This method is highly selective for aldehydes and some reactive ketones.[14]

Procedure: The crude aldehyde is vigorously stirred with a saturated aqueous solution of

sodium bisulfite. The aldehyde forms a solid bisulfite addition product, which can be filtered

off from the organic impurities. The aldehyde can then be regenerated by treating the adduct

with an acid or base.[14]

Chemical Reactivity
The reactivity of 3,5-Dimethylhexanal is characteristic of aldehydes and is dominated by the

chemistry of the carbonyl group.

Nucleophilic Addition: The carbonyl carbon is electrophilic and susceptible to attack by

nucleophiles. This is the most common reaction type for aldehydes, leading to the formation

of a tetrahedral intermediate.

Oxidation: Aldehydes are easily oxidized to carboxylic acids.

Reduction: Aldehydes can be reduced to primary alcohols using reducing agents like sodium

borohydride or lithium aluminum hydride.
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Acetal Formation: In the presence of an acid catalyst, aldehydes react with alcohols to form

acetals, which can serve as protecting groups for the carbonyl functionality.

Biological Relevance of Branched-Chain Aldehydes
Branched-chain aldehydes, such as 3,5-Dimethylhexanal, are known to be important flavor

and aroma compounds in various foods. They can be formed from the breakdown of amino

acids during fermentation and other food processing methods. In biological systems, aldehydes

are reactive molecules that can participate in various cellular processes and can also be

products of oxidative stress.

Visualizations
Logical Relationship of Dimethylhexanal Isomers
The following diagram illustrates the structural relationship between 3,5-Dimethylhexanal and

its other dimethyl-substituted isomers.

Positional Isomers of Dimethylhexanal

Dimethylhexanal

2,2-Dimethylhexanal 2,3-Dimethylhexanal 2,4-Dimethylhexanal 2,5-Dimethylhexanal 3,3-Dimethylhexanal 3,4-Dimethylhexanal 3,5-Dimethylhexanal 4,4-Dimethylhexanal 4,5-Dimethylhexanal 5,5-Dimethylhexanal
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Caption: Positional isomers of Dimethylhexanal.

General Workflow for Synthesis and Purification
The diagram below outlines a general experimental workflow for the synthesis and purification

of 3,5-Dimethylhexanal.
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Synthesis and Purification Workflow
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Caption: General synthesis and purification workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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